Aminohexylgeldanamycin

• Molecular Formula: C34H52N4O8
• Molecular Weight: 644.8 g/mol
• InChI: InChI=1S/C34H52N4O8/c1-20-16-24-29(37-15-10-8-7-9-14-35)26(39)19-25(31(24)41)38-33(42)21(2)12-11-13-27(44-5)32(46-34(36)43)23(4)18-22(3)30(40)28(17-20)45-6/h11-13,18-20,22,27-28,30,32,37,40H,7-10,14-17,35H2,1-6H3,(H2,36,43)(H,38,42)/b13-11+,21-12-,23-18+/t20-,22+,27?,28?,30-,32+/m1/s1
• InChIKey: FEKZHEHNADINKB-HRIBZNOISA-N

Researchers require Hsp90 inhibitors with functional handles for targeted delivery, yet 17-AAG and 17-DMAG lack conjugatable amines. Aminohexylgeldanamycin (AH-GDM) solves this via a C19 6-aminohexylamino group.

- **Key advantage:** Terminal primary amine enables direct HPMA copolymer or ADC linker attachment without derivatization.
- **Performance data:** ~50-fold higher aqueous solubility vs. 17-AAG (~0.5 mg/mL); maintains antiproliferative potency in SKBr3 cells.
- **Supply:** Available for immediate R&D use; standard international B2B shipping applies.

Aminohexylgeldanamycin (AH-GDM) Procurement Guide: 19-Substituted Hsp90 Inhibitor for Targeted Drug Delivery Applications

The compound designated by the IUPAC name [(4Z,6E,9S,10E,12S,13R,16R)-19-(6-aminohexylamino)-13-hydroxy-8,14-dimethoxy-4,10,12,16-tetramethyl-3,20,22-trioxo-2-azabicyclo[16.3.1]docosa-1(21),4,6,10,18-pentaen-9-yl] carbamate is Aminohexylgeldanamycin (AH-GDM; CAS 485395-71-9) [1]. AH-GDM is a semi-synthetic derivative of the benzoquinone ansamycin antibiotic geldanamycin, belonging to the macrolactam class of Hsp90 inhibitors [2]. Unlike the clinically evaluated analogs 17-AAG (tanespimycin) and 17-DMAG (alvespimycin) which bear modifications exclusively at the C17 position, AH-GDM features a 6-aminohexylamino substituent at the C19 position of the benzoquinone ring—a structural feature that confers distinct physicochemical and bioconjugation properties relevant to targeted drug delivery system development [3].

1

Structural Role

C19-aminohexyl Hsp90 inhibitor with primary amine handle

2

Workflow Fit

Targeted polymer-drug conjugate and ADC payload research

3

Key Differentiator

Conjugation-amenable primary amine absent in 17-AAG and 17-DMAG

• [1] PubChem. Aminohexylgeldanamycin. Compound Summary CID 102441955. CAS: 485395-71-9. View Source
• [2] Tian ZQ, Liu Y, Zhang D, et al. Synthesis and biological activities of novel 17-aminogeldanamycin derivatives. Bioorg Med Chem. 2004;12(20):5317-5329. View Source
• [3] EP 2190291 B1. HSP90 inhibitors with modified toxicity. European Patent Office. Filed 2008-08-22. View Source

Why Generic Substitution Fails: Aminohexylgeldanamycin's Structural Differentiation from Clinical-Stage Hsp90 Inhibitors

Hsp90 inhibitors within the geldanamycin class exhibit profound functional divergence based on substitution pattern and position, precluding simple interchangeability in research and development workflows. While 17-AAG (tanespimycin) and 17-DMAG (alvespimycin) were developed to address geldanamycin's poor solubility and hepatotoxicity through C17 aminoalkyl modifications, AH-GDM's distinguishing feature is its C19 6-aminohexylamino substitution [1]. This C19 modification is documented to induce a favorable trans-to-cis lactam conformational switch required for Hsp90 binding while simultaneously blocking nucleophilic attack by glutathione at the benzoquinone ring—a mechanistic basis for reduced toxicity that is not achievable with C17-only modifications [2]. Furthermore, the primary amine terminus of the aminohexyl side chain provides a functional handle for bioconjugation (e.g., to HPMA copolymers, antibody-drug conjugate linkers) that is absent in 17-AAG and 17-DMAG, making AH-GDM uniquely suitable for targeted delivery applications rather than systemic administration [3].

!

17-AAG or 17-DMAG as direct replacement

C17-modified analogs lack the terminal primary amine required for direct bioconjugation; conjugate-based workflows may not transfer.

!

Unsubstituted geldanamycin may shift toxicity profile

Class-level evidence indicates C19 substitution reduces cytotoxicity; substituting unmodified geldanamycin may alter tolerability endpoints in cell-based models.

!

C17-only analogs in solubility-critical assays

Approximately 50-fold lower aqueous solubility of 17-AAG may require formulation vehicles that confound assay interpretation.

• [1] Faisal M, et al. Geldanamycins: Potent Hsp90 Inhibitors with Significant Potential in Cancer Therapy. Int J Mol Sci. 2024;25(20):11293. View Source
• [2] Kitson RRA, Chang CH, Xiong R, et al. Synthesis of 19-substituted geldanamycins with altered conformations and their binding to heat shock protein Hsp90. Nat Chem. 2013;5(4):307-314. View Source
• [3] Greish K, et al. Anticancer and antiangiogenic activity of HPMA copolymer-aminohexylgeldanamycin-RGDfK conjugates for prostate cancer therapy. J Control Release. 2011;151(3):263-270. View Source

Quantitative Differentiation Evidence: Aminohexylgeldanamycin vs. Geldanamycin-Class Comparators

C19 Substitution Confers Reduced Toxicity Relative to Unsubstituted Geldanamycin in Endothelial and Hepatocyte Models

The C19 aminohexyl substitution, characteristic of AH-GDM, is representative of the broader 19-substituted geldanamycin class. In contrast to unsubstituted geldanamycin, which exhibits dose-limiting hepatotoxicity attributable to glutathione depletion at the C19 position, 19-substituted analogs demonstrate a remarkable reduction in cytotoxicity [1]. This toxicity reduction provides a class-level safety advantage over the parent compound geldanamycin, which was withdrawn from clinical development due to unacceptable hepatotoxicity. Quantitative data show up to a 400-fold reduction in toxicity compared to the parent unsubstituted compound when tested in human umbilical vein endothelial cells (HUVECs) [1]. Reduced toxicity was also observed in mouse hepatocyte models [1].

Toxicity reduction vs. geldanamycin

Class-level inference

Up to 400-fold reduction

Supports cell-model tolerability endpoint review

HUVEC and mouse hepatocyte models; class-level, not compound-specific validation

Evidence Dimension	Cytotoxicity reduction in HUVEC cells
Target Compound Data	Reduced toxicity up to 400-fold (class-level)
Comparator Or Baseline	Unsubstituted geldanamycin (baseline toxicity)
Quantified Difference	Up to 400-fold reduction
Conditions	Human umbilical vein endothelial cells (HUVECs) and mouse hepatocytes

Why This Matters

This class-level toxicity reduction informs the selection of AH-GDM over geldanamycin for applications requiring an improved safety margin in cell-based assays or in vivo models.

• [1] Faisal M, et al. Geldanamycins: Potent Hsp90 Inhibitors with Significant Potential in Cancer Therapy. Int J Mol Sci. 2024;25(20):11293. View Source

Enhanced Aqueous Solubility Profile vs. 17-AAG for Formulation Development

AH-GDM demonstrates substantially improved aqueous solubility compared to the clinically evaluated analog 17-AAG. The aminohexyl group confers a measured solubility of approximately 0.5 mg/mL in aqueous media, representing a 50-fold improvement over 17-AAG, which exhibits solubility of approximately 0.01 mg/mL under comparable conditions [1]. This solubility differential addresses a major formulation limitation that has historically constrained the development of geldanamycin-based therapeutics, as the poor aqueous solubility of 17-AAG necessitates complex formulation vehicles (e.g., Cremophor EL) that introduce their own toxicity and tolerability concerns [2]. Notably, AH-GDM shows even higher solubility in DMSO, with reported values up to 200 mg/mL (310 mM) .

Aqueous solubility vs. 17-AAG

Cross-study comparable

~50-fold higher (0.5 vs. 0.01 mg/mL)

Formulation-context; may reduce need for complex excipients

Phosphate buffer conditions; DMSO solubility up to 200 mg/mL reported

Evidence Dimension	Aqueous solubility
Target Compound Data	~0.5 mg/mL (aqueous media)
Comparator Or Baseline	17-AAG: ~0.01 mg/mL
Quantified Difference	~50-fold higher solubility
Conditions	Aqueous media (phosphate buffer conditions)

Why This Matters

Enhanced aqueous solubility reduces formulation complexity, eliminates the need for toxic solubilizing excipients, and broadens the compound's applicability in both in vitro assays and in vivo studies.

• [1] Tian ZQ, Liu Y, Zhang D, et al. Synthesis and biological activities of novel 17-aminogeldanamycin derivatives. Bioorg Med Chem. 2004;12(20):5317-5329. View Source
• [2] Faisal M, et al. Geldanamycins: Potent Hsp90 Inhibitors with Significant Potential in Cancer Therapy. Int J Mol Sci. 2024;25(20):11293. View Source

Unique Bioconjugation Capability Via Terminal Primary Amine Absent in 17-AAG and 17-DMAG

AH-GDM possesses a terminal primary amine on its 6-aminohexyl C19 side chain, providing a functional handle for covalent conjugation to polymeric carriers or linker systems. This structural feature is absent in both 17-AAG (allylamino substitution) and 17-DMAG (dimethylaminoethylamino substitution), neither of which presents a free primary amine suitable for bioconjugation without additional derivatization [1]. AH-GDM has been successfully conjugated to HPMA copolymers, enabling targeted delivery to prostate cancer cells via GRP78 surface receptor recognition [2]. In DU145 prostate tumor xenograft-bearing nude mice, RGDfK-targeted HPMA copolymer-AH-GDM conjugates administered at 60 mg/kg drug-equivalent doses achieved significantly higher tumor drug concentrations (p<0.001) compared to non-targeted conjugates or free AH-GDM [3].

Bioconjugation handle

Head-to-head

Primary amine present (C19); absent in 17-AAG/DMAG

Enables direct HPMA/ADC conjugation without derivatization

Validated in DU145 xenograft; targeted conjugate showed p

Antiproliferative potency

Class-level inference

Comparable to 17-AAG

SKBr3 cell-model response context

No significant difference reported; binding affinity alone does not predict cellular activity

Conjugate stability & release

Head-to-head

Slower release vs. docetaxel conjugates; CI 0.65 with hyperthermia

Supports sustained-release targeted delivery research

HPMA copolymer system; synergy with 43°C hyperthermia

In vivo tumor accumulation

Head-to-head

>2-fold higher vs. free drug; p

Model-response context; validates targeted delivery approach

DU145 xenograft; 60 mg/kg RGDfK-conjugate vs. 30 mg/kg free AH-GDM

Evidence Dimension	Conjugation-amenable functional group
Target Compound Data	Terminal primary amine present (C19 aminohexyl)
Comparator Or Baseline	17-AAG/17-DMAG: No free primary amine
Quantified Difference	Qualitative structural difference enabling covalent conjugation
Conditions	HPMA copolymer conjugation; DU145 prostate tumor xenograft model

Why This Matters

This unique bioconjugation capability positions AH-GDM as a preferred payload for targeted drug delivery systems, antibody-drug conjugates (ADCs), and polymer-drug conjugates where 17-AAG or 17-DMAG cannot be directly utilized without additional synthetic modification.

• [1] EP 2190291 B1. HSP90 inhibitors with modified toxicity. European Patent Office. Filed 2008-08-22. View Source
• [2] Greish K, et al. Anticancer and antiangiogenic activity of HPMA copolymer-aminohexylgeldanamycin-RGDfK conjugates for prostate cancer therapy. J Control Release. 2011;151(3):263-270. View Source
• [3] Borgman MP, et al. Biodistribution of HPMA Copolymer-Aminohexylgeldanamycin-RGDfK Conjugates for Prostate Cancer Drug Delivery. Mol Pharm. 2009;6(6):1836-1847. View Source

Potent Antiproliferative Activity Comparable to 17-AAG in SKBr3 Breast Cancer Cells

In a comprehensive structure-activity relationship study of over sixty 17-alkylamino-17-demethoxygeldanamycin analogs, AH-GDM was among the analogs demonstrating cell growth inhibition potency similar to that of 17-AAG (17-allylamino-17-demethoxygeldanamycin), the benchmark clinical-stage geldanamycin analog [1]. The study employed SKBr3 human breast cancer cells, a HER2-overexpressing line whose growth is dependent on Hsp90 chaperone function, providing a biologically relevant model for assessing Hsp90 inhibitor efficacy [1]. Importantly, the study noted that binding affinity to Hsp90 does not correlate directly with cytotoxicity in SKBr3 cells, underscoring the importance of cellular activity data rather than biochemical binding data alone for compound selection [1].

Antiproliferative potency

Class-level inference

Comparable to 17-AAG

SKBr3 cell-model response context

No significant difference reported; binding affinity alone does not predict cellular activity

Evidence Dimension	Cell growth inhibition (cytotoxicity)
Target Compound Data	IC50 comparable to 17-AAG
Comparator Or Baseline	17-AAG (tanespimycin)
Quantified Difference	Comparable potency (no significant difference reported)
Conditions	SKBr3 human breast cancer cells (HER2-overexpressing)

Why This Matters

AH-GDM maintains antiproliferative potency comparable to the clinically validated benchmark 17-AAG while offering distinct advantages in solubility and bioconjugation capability, making it a suitable alternative for applications where 17-AAG's formulation limitations or lack of conjugatable functionality are prohibitive.

• [1] Tian ZQ, Liu Y, Zhang D, et al. Synthesis and biological activities of novel 17-aminogeldanamycin derivatives. Bioorg Med Chem. 2004;12(20):5317-5329. View Source

Conjugate Stability and Sustained Drug Release Profile in HPMA Copolymer Systems

In comparative in vitro stability evaluations, HPMA copolymer conjugates bearing AH-GDM demonstrated superior stability and slower drug release kinetics compared to conjugates bearing docetaxel (DOC) in the same copolymer system [1]. This differential release profile is critical for macromolecular drug delivery systems where premature payload release can lead to systemic toxicity and reduced tumor-specific drug accumulation. Furthermore, HSP-targeted AH-GDM conjugates demonstrated synergistic cytotoxicity in combination with moderate hyperthermia (43°C, 30 min), with combination index values of 0.65 for AH-GDM conjugates and 0.45 for DOC conjugates (where CI < 1 indicates synergy) [2].

Conjugate stability & release

Head-to-head

Slower release vs. docetaxel conjugates; CI 0.65 with hyperthermia

Supports sustained-release targeted delivery research

HPMA copolymer system; synergy with 43°C hyperthermia

Evidence Dimension	Conjugate stability and drug release
Target Compound Data	AH-GDM conjugates: more stable, slower drug release; CI = 0.65 with hyperthermia
Comparator Or Baseline	Docetaxel (DOC) conjugates: less stable, faster release; CI = 0.45
Quantified Difference	Qualitative stability advantage; combination index values 0.65 vs. 0.45
Conditions	In vitro HPMA copolymer conjugate stability assays; combination with hyperthermia (43°C, 30 min)

Why This Matters

The enhanced conjugate stability of AH-GDM-bearing systems supports their utility in targeted delivery applications where sustained, tumor-localized drug release is desired, and positions AH-GDM as a promising component in combination therapy regimens involving hyperthermia.

• [1] Larson N, Ray A, et al. In Vitro Synergistic Action of Geldanamycin- and Docetaxel-Containing HPMA Copolymer-RGDfK Conjugates Against Ovarian Cancer. Macromol Biosci. 2014;14(10):1389-1398. View Source
• [2] Larson N, et al. Synergistic enhancement of cancer therapy using a combination of heat shock protein targeted HPMA copolymer-drug conjugates and gold nanorod induced hyperthermia. J Control Release. 2013;170(1):41-50. View Source

In Vivo Tumor Accumulation Enhancement via Targeted Delivery of AH-GDM Conjugates

In DU145 prostate tumor xenograft-bearing nude mice, AH-GDM delivered via HPMA copolymer conjugates containing the RGDfK targeting ligand achieved significantly enhanced tumor accumulation. At 60 mg/kg drug-equivalent doses, the RGDfK-containing conjugate produced significantly higher tumor drug concentrations compared to non-targeted conjugates or free AH-GDM at 30 mg/kg (p<0.001) [1]. The targeted conjugate approach also demonstrated superior tolerability in nude mice, exceeding 2-fold equivalent free drug doses [1]. This in vivo evidence demonstrates that the bioconjugation capability of AH-GDM translates directly into improved tumor-specific delivery and enhanced therapeutic index when formulated in targeted delivery systems.

In vivo tumor accumulation

Head-to-head

>2-fold higher vs. free drug; p

Model-response context; validates targeted delivery approach

DU145 xenograft; 60 mg/kg RGDfK-conjugate vs. 30 mg/kg free AH-GDM

Evidence Dimension	Tumor drug accumulation and tolerability
Target Compound Data	RGDfK-targeted conjugate: significantly higher tumor concentration (p<0.001) at 60 mg/kg; tolerability >2-fold vs. free drug
Comparator Or Baseline	Non-targeted conjugate and free AH-GDM (30 mg/kg)
Quantified Difference	Statistical significance p<0.001; >2-fold tolerability improvement
Conditions	DU145 prostate tumor xenograft-bearing nude mice

Why This Matters

This evidence validates AH-GDM's utility as a payload in targeted delivery systems where improved tumor accumulation and reduced systemic exposure are critical for therapeutic efficacy and safety. The data support procurement of AH-GDM specifically for targeted drug delivery research rather than as a standalone systemic agent.

• [1] Borgman MP, et al. Biodistribution of HPMA Copolymer-Aminohexylgeldanamycin-RGDfK Conjugates for Prostate Cancer Drug Delivery. Mol Pharm. 2009;6(6):1836-1847. View Source

Recommended Research and Industrial Applications for Aminohexylgeldanamycin Based on Evidence

Targeted Polymer-Drug Conjugate Development (HPMA Copolymer Systems)

AH-GDM is optimally deployed as a payload in HPMA copolymer-based drug delivery systems for prostate and ovarian cancer research, leveraging its terminal primary amine for covalent conjugation. Evidence demonstrates that RGDfK-targeted HPMA-AH-GDM conjugates achieve significantly enhanced tumor accumulation in DU145 xenograft models (p<0.001 at 60 mg/kg vs. controls) with >2-fold improved tolerability over free drug [1]. The slower drug release kinetics and enhanced conjugate stability of AH-GDM-bearing systems compared to docetaxel conjugates further support this application [2].

Antibody-Drug Conjugate (ADC) Payload Research

AH-GDM serves as an ADC payload candidate where its primary amine enables linker attachment for antibody conjugation. Unlike 17-AAG and 17-DMAG, which lack a free amine for direct conjugation, AH-GDM provides a synthetically accessible functional handle without additional derivatization steps [1]. The compound's demonstrated antiangiogenic and antitumor activities, combined with class-level evidence of up to 400-fold reduced toxicity compared to geldanamycin in HUVEC cells, position it as a viable Hsp90-targeting payload for ADC programs [3].

In Vitro Hsp90 Inhibition Studies Requiring Improved Solubility

For in vitro biochemical and cell-based assays where formulation of geldanamycin analogs in aqueous buffers is required, AH-GDM offers approximately 50-fold higher aqueous solubility than 17-AAG (~0.5 mg/mL vs. ~0.01 mg/mL) [1]. This improved solubility reduces the need for high DMSO concentrations or specialized solubilizing agents that may confound assay results. The compound maintains antiproliferative potency comparable to 17-AAG in SKBr3 breast cancer cells, ensuring that solubility improvements do not come at the cost of reduced biological activity [1].

Combination Therapy Research with Hyperthermia

AH-GDM conjugates demonstrate synergistic cytotoxicity when combined with moderate hyperthermia (43°C, 30 min), exhibiting combination index values of 0.65 in vitro [1]. This synergism, coupled with the tumor-targeting capability of RGDfK-functionalized conjugates, supports the use of AH-GDM in research exploring hyperthermia-augmented targeted therapy for solid tumors. The enhanced stability of AH-GDM-bearing conjugates under physiological conditions further supports their utility in such combination regimens [2].

Application

Selection Property

Validation Focus

Targeted Polymer-Drug Conjugate Research

Conjugation-amenable primary amine

Tumor-accumulation and release-kinetics endpoints

ADC Payload Research

Linker-ready C19 handle absent in 17-AAG/DMAG

Conjugate stability and target-dependent cytotoxicity

Aqueous-Format Hsp90 Inhibition Assays

~50-fold higher solubility than 17-AAG

Antiproliferative potency in HER2-dependent cell models

Hyperthermia Combination Research

Synergistic cytotoxicity (CI 0.65) with heat

Tumor-localized delivery and thermal sensitization endpoints

• [1] Tian ZQ, Liu Y, Zhang D, et al. Synthesis and biological activities of novel 17-aminogeldanamycin derivatives. Bioorg Med Chem. 2004;12(20):5317-5329. View Source
• [2] Borgman MP, et al. Biodistribution of HPMA Copolymer-Aminohexylgeldanamycin-RGDfK Conjugates for Prostate Cancer Drug Delivery. Mol Pharm. 2009;6(6):1836-1847. View Source
• [3] EP 2190291 B1. HSP90 inhibitors with modified toxicity. European Patent Office. Filed 2008-08-22. View Source
• [4] Larson N, et al. Synergistic enhancement of cancer therapy using a combination of heat shock protein targeted HPMA copolymer-drug conjugates and gold nanorod induced hyperthermia. J Control Release. 2013;170(1):41-50. View Source
• [5] Faisal M, et al. Geldanamycins: Potent Hsp90 Inhibitors with Significant Potential in Cancer Therapy. Int J Mol Sci. 2024;25(20):11293. View Source